molecular formula C10H9BrF4 B8428139 1-(3-Bromopropyl)-4-fluoro-3-trifluoromethylbenzene

1-(3-Bromopropyl)-4-fluoro-3-trifluoromethylbenzene

Cat. No.: B8428139
M. Wt: 285.08 g/mol
InChI Key: SLDLDYVAKZXEPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Bromopropyl)-4-fluoro-3-trifluoromethylbenzene is a useful research compound. Its molecular formula is C10H9BrF4 and its molecular weight is 285.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9BrF4

Molecular Weight

285.08 g/mol

IUPAC Name

4-(3-bromopropyl)-1-fluoro-2-(trifluoromethyl)benzene

InChI

InChI=1S/C10H9BrF4/c11-5-1-2-7-3-4-9(12)8(6-7)10(13,14)15/h3-4,6H,1-2,5H2

InChI Key

SLDLDYVAKZXEPX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CCCBr)C(F)(F)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 69-2 (3.05 g) was dissolved in methylene chloride (46 ml), triphenylphosphine (4.00 g) and N-bromosuccinimide (2.69 g) were added under ice-cooling, and the mixture was stirred under ice-cooling for 1.5 hr. Water was added to the reaction mixture, and the mixture was extracted with methylene chloride and washed with saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure. Diethyl ether was added, and the precipitated triphenylphosphine oxide was filtered off. The concentrate of the filtrate was purified by silica gel column chromatography (hexane alone) to give the object product (2.86 g) as a colorless oil.
Quantity
3.05 g
Type
reactant
Reaction Step One
Quantity
46 mL
Type
solvent
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step Two
Quantity
2.69 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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